Cas no 868217-72-5 (2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868217-72-5
• MF: C₁₇H₁₇N₃O₄S₂
• MW: 391.464581251144
• CID: 6377117
• PubChem ID: 2148694
• Update Time: 2025-05-26

2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• SR-01000015413-1
• 2-[(3-methylphenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole
• 2-{[(3-methylphenyl)methyl]sulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• SR-01000015413
• F1804-0153
• 2-((3-methylbenzyl)thio)-1-((4-nitrophenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• AKOS024609680
• 868217-72-5

• Inchi： 1S/C17H17N3O4S2/c1-13-3-2-4-14(11-13)12-25-17-18-9-10-19(17)26(23,24)16-7-5-15(6-8-16)20(21)22/h2-8,11H,9-10,12H2,1H3
• InChI Key： JUUWSXGFZQLTJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C(=NCC1)SCC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 391.06604838g/mol
• Monoisotopic Mass: 391.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Additional information on 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Comprehensive Analysis of 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868217-72-5)

The compound 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868217-72-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a 4,5-dihydro-1H-imidazole core modified with a (3-methylphenyl)methylsulfanyl group and a 4-nitrobenzenesulfonyl moiety, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of inflammatory and metabolic disorders.

In recent years, the demand for novel sulfonyl-containing compounds like 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole has surged due to their role in modulating protein-protein interactions. This aligns with the growing focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical literature. The compound’s nitrobenzenesulfonyl group is particularly noteworthy, as it contributes to its electron-withdrawing properties, enhancing its reactivity in synthetic chemistry applications.

From a synthetic perspective, CAS No. 868217-72-5 is often discussed in forums and research papers addressing heterocyclic compound synthesis. Its imidazole backbone is a common motif in medicinal chemistry, frequently associated with enzyme inhibitors and receptor modulators. This has led to increased interest in its potential as a scaffold for developing new small-molecule therapeutics, a topic frequently queried in academic and industrial research databases.

The compound’s methylphenylmethylsulfanyl side chain also merits attention, as it introduces lipophilicity, which can influence pharmacokinetic properties such as membrane permeability and metabolic stability. These characteristics are critical in the design of bioavailable drugs, another hot topic in pharmaceutical R&D. Researchers are actively investigating how structural tweaks to this side chain could optimize the compound’s efficacy and safety profile.

In the context of green chemistry, there is growing scrutiny on the environmental impact of synthetic intermediates like 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole. Sustainable synthesis methods, including catalytic reactions and solvent-free conditions, are being explored to minimize waste and energy consumption. This aligns with broader industry trends toward eco-friendly chemical production, a frequently searched topic among chemists and environmental scientists.

Another area of interest is the compound’s potential role in cancer research. While not a therapeutic agent itself, its structural features make it a candidate for derivatization into kinase inhibitors or apoptosis inducers. Given the rising global focus on oncology, this application has garnered significant attention in scientific literature and patent filings.

Analytical characterization of CAS No. 868217-72-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and structure, which are critical for reproducibility in research—a key concern in modern science. Discussions around analytical validation and quality control are prevalent in online forums and peer-reviewed journals.

In summary, 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole represents a versatile chemical building block with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and biomedical research ensures its continued prominence in scientific discourse. As interest grows in tailored therapeutics and green synthesis, this compound is poised to remain a focal point for innovation and exploration.